Cas no 10244-24-3 (4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine)

• Product Name: 4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine
• CAS No: 10244-24-3
• MF: C₁₂H₁₇ClN₄O₂
• MW: 284.741981267929
• MDL: MFCD01873150
• CID: 831000
• PubChem ID: 686334
• Update Time: 2025-10-28

4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine Chemical and Physical Properties

Names and Identifiers

• 4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine
• 2-Pyrimidinamine, N-cyclohexyl-4-[3-phenyl-5-(1-piperidinylmethyl)-4-isoxazolyl]-
• 4-(4-chloro-6-morpholin-4-ylpyrimidin-2-yl)morpholine
• 6-Chloro-2,4-bis(4-morpholinyl)pyrimidine
• 4-[6-Chloro-2-(morpholin-4-yl)pyrimidin-4-yl]morpholine
• Morpholine, 4,4'-(6-chloro-2,4-pyrimidinediyl)bis-
• 2,4-dimorpholino-6-chloropyrimidine
• 4-[4-chloro-6-(morpholin-4-yl)pyrimidin-2-yl]morpholine
• 6-Chloro-2,4-di(4-morpholinyl)pyrimidine
• C12H17ClN4O2
• ChemDiv1_005701
• Oprea1_324570
• HMS603D03
• AMMD00017
• KIWUTYCMQNZUPX-UHFFFAOYSA-N
• BCP1
• EU-0040269
• 6-Chloro-2 pound not4-bis(4-morpholinyl)pyrimidine
• SCHEMBL855348
• 4,4/'-(6-Chloropyrimidine-2,4-diyl)dimorpholine
• 4,4'-(6-Chloropyrimidine-2,4-diyl)di[morpholine]
• DTXSID00350698
• SR-01000452330-1
• MFCD01873150
• SB17830
• BCP14663
• CCG-17726
• 10244-24-3
• CS-M0292
• SR-01000452330
• 2,4-Dimorpholino-6-chloropyrimidine, AldrichCPR
• STL506905
• SY020946
• AG-690/13771892
• AKOS001626418
• DG-0060

• MDL： MFCD01873150
• Inchi： 1S/C12H17ClN4O2/c13-10-9-11(16-1-5-18-6-2-16)15-12(14-10)17-3-7-19-8-4-17/h9H,1-8H2
• InChI Key： KIWUTYCMQNZUPX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)N1CCOCC1)N1CCOCC1

Computed Properties

• Exact Mass: 284.10400
• Monoisotopic Mass: 284.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• XLogP3: 1.3

Experimental Properties

• Density: 1.327±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 139-142 ºC
• Boiling Point: 508.7±60.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• PSA: 50.72000
• LogP: 0.93320

4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine

4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine: A Comprehensive Overview

CAS No. 10244-24-3, commonly referred to as 4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of two morpholine rings connected by a 6-chloropyrimidine-2,4-diyl bridge, which imparts distinctive electronic and steric characteristics.

The synthesis of 4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine involves a multi-step process that typically begins with the preparation of the pyrimidine core. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity. The use of microwave-assisted synthesis and continuous flow reactors has been particularly beneficial in streamlining the production process. These innovations not only enhance efficiency but also reduce environmental impact by minimizing solvent usage and reaction time.

One of the most intriguing aspects of this compound is its ability to form self-assembled structures under specific conditions. Studies have shown that 6-chloropyrimidine-based linkers can facilitate the formation of supramolecular assemblies, which are highly sought after in nanotechnology and drug delivery systems. The incorporation of morpholine rings further enhances the compound's versatility by introducing hydrogen bonding capabilities and improved solubility profiles.

In terms of applications, 4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine has demonstrated potential in several areas. In materials science, it serves as a building block for constructing advanced polymers and coordination networks. Its ability to act as a ligand in metal-organic frameworks (MOFs) has been extensively explored, with recent studies highlighting its role in creating porous materials with exceptional gas adsorption properties. Additionally, this compound has shown promise in pharmaceutical research as a scaffold for developing bioactive molecules.

The electronic properties of this compound make it an attractive candidate for use in organic electronics. Research into its application as a component in OLEDs (organic light-emitting diodes) and photovoltaic devices is currently underway. Preliminary results indicate that the compound's conjugated system can facilitate efficient charge transport, which is crucial for achieving high device performance.

From an environmental standpoint, the synthesis and handling of CAS No. 10244-24-3 require careful consideration to minimize ecological impact. Recent studies have focused on developing greener synthesis routes that utilize renewable resources and biodegradable solvents. These efforts align with global sustainability goals and underscore the importance of responsible chemical practices.

In conclusion, 4,4'-(6-Chloropyrimidine-2,4-diyl)dimorpholine represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and functional properties continue to inspire innovative research directions, making it a focal point for scientists and engineers alike.